Cas no 651769-72-1 (Benzamide, N-[4-(aminosulfonyl)phenyl]-4-(1H-tetrazol-5-yl)-)

Benzamide, N-[4-(aminosulfonyl)phenyl]-4-(1H-tetrazol-5-yl)- structure
651769-72-1 structure
Product Name:Benzamide, N-[4-(aminosulfonyl)phenyl]-4-(1H-tetrazol-5-yl)-
CAS No:651769-72-1
MF:C14H12N6O3S
MW:344.348480224609
CID:403280
PubChem ID:58740468
Update Time:2025-04-19

Benzamide, N-[4-(aminosulfonyl)phenyl]-4-(1H-tetrazol-5-yl)- Chemical and Physical Properties

Names and Identifiers

    • Benzamide, N-[4-(aminosulfonyl)phenyl]-4-(1H-tetrazol-5-yl)-
    • N-(4-sulfamoylphenyl)-4-(2H-tetrazol-5-yl)benzamide
    • DTXSID50729835
    • 651769-72-1
    • Inchi: 1S/C14H12N6O3S/c15-24(22,23)12-7-5-11(6-8-12)16-14(21)10-3-1-9(2-4-10)13-17-19-20-18-13/h1-8H,(H,16,21)(H2,15,22,23)(H,17,18,19,20)
    • InChI Key: WNOGITRXIKVDCS-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(=CC=1)NC(C1C=CC(C2N=NNN=2)=CC=1)=O)(N)(=O)=O

Computed Properties

  • Exact Mass: 344.06936
  • Monoisotopic Mass: 344.06915944g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 4
  • Complexity: 535
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 152Ų

Experimental Properties

  • PSA: 143.72

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